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Compound of Interest

Compound Name: 4-tert-Butylanisole

Cat. No.: B1294814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-tert-butylanisole (CAS 5396-38-

3), a substituted aromatic ether. It details the compound's chemical and physical properties,

provides an established synthesis protocol, and discusses its known applications. While direct

involvement in specific biological signaling or metabolic pathways has not been extensively

documented in publicly available literature, this guide explores the general reactivity and

potential metabolic fate of this class of compounds. The information is presented to support

researchers and professionals in organic synthesis, materials science, and early-stage drug

discovery.

Chemical and Physical Properties
4-tert-Butylanisole, also known as 1-(tert-butyl)-4-methoxybenzene, is a clear, colorless to

slightly yellow liquid.[1] Its core structure consists of a benzene ring substituted with a tert-butyl

group and a methoxy group at the para position. A comprehensive summary of its chemical and

physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of 4-tert-Butylanisole
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Property Value Reference(s)

CAS Number 5396-38-3 [2]

Molecular Formula C₁₁H₁₆O [2]

Molecular Weight 164.24 g/mol

Appearance
Clear colorless to slightly

yellow liquid
[1]

Melting Point 18 °C [1]

Boiling Point 220.3 °C at 760 mmHg [1]

Density 0.938 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.503 [3]

Flash Point 88.2 °C [1]

Solubility

Information not widely

available, expected to be

soluble in organic solvents.

LogP 2.99270 [1]

Synonyms: 1-(tert-butyl)-4-methoxybenzene, p-tert-Butylanisole, 4-Methoxy-tert-butylbenzene,

4-tert-Butylphenyl methyl ether.[2]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4-tert-butylanisole.

¹H NMR Spectrum: The proton NMR spectrum is expected to show characteristic signals for

the tert-butyl protons (a singlet), the methoxy protons (a singlet), and the aromatic protons (a

pair of doublets).

¹³C NMR Spectrum: The carbon NMR will display distinct peaks for the carbons of the tert-

butyl group, the methoxy group, and the aromatic ring.
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Infrared (IR) Spectrum: The IR spectrum will exhibit characteristic absorption bands for C-H

stretching of the alkyl and aromatic groups, C-O stretching of the ether linkage, and aromatic

C=C bending.

Mass Spectrum (MS): The mass spectrum will show the molecular ion peak and

characteristic fragmentation patterns.

Synthesis of 4-tert-Butylanisole
A common and effective method for the synthesis of 4-tert-butylanisole is the Williamson

ether synthesis, starting from 4-tert-butylphenol.

Experimental Protocol: Williamson Ether Synthesis
This protocol is based on a literature procedure.

Materials:

4-tert-butylphenol (15.0 g)

Acetone (100 ml)

Methyl iodide (37.5 ml)

Potassium carbonate (83.0 g)

Diethyl ether

Procedure:

Dissolve 15.0 g of 4-tert-butylphenol in 100 ml of acetone in a round-bottom flask.

Add 37.5 ml of methyl iodide and 83.0 g of potassium carbonate to the solution.

Heat the reaction mixture at reflux for 20 hours.

After cooling, filter the reaction mixture to remove the solid potassium carbonate.

Concentrate the filtrate under reduced pressure.
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Add diethyl ether to the residue to precipitate any remaining insoluble materials and filter

again.

Concentrate the filtrate under reduced pressure.

Purify the resulting residue by vacuum distillation to obtain 4-tert-butylanisole (yield: 15.5

g).

Reactants

Process Product

4-tert-butylphenol

Mixing

Methyl iodide

K2CO3 (Base)

Acetone (Solvent)

Reflux (20h) Filtration Concentration Vacuum Distillation 4-tert-Butylanisole

Click to download full resolution via product page

Diagram 1: Williamson Ether Synthesis Workflow for 4-tert-Butylanisole.

Applications
The primary application of 4-tert-butylanisole is in organic synthesis.

Reactant in Nucleophilic Substitution: It is utilized as a reactant in the nucleophilic

substitution of para-substituted phenol ethers, often in the presence of a hypervalent iodine

compound.[4]
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Intermediate in Chemical Synthesis: It serves as an intermediate in the production of other

chemical compounds.[1]

Fragrance Ingredient: Due to its sweet, floral odor, it is used as a fragrance ingredient in

perfumes, cosmetics, and personal care products.[1]

Solvent: It finds application as a solvent in industrial processes for paints, coatings,

adhesives, and cleaning formulations.[1]

While it is listed as a chemical for active pharmaceutical ingredients, specific examples of its

use as a direct precursor in drug synthesis are not readily available in the literature.

Biological Activity and Toxicology
The toxicological properties of 4-tert-butylanisole have not been fully investigated.[5] No

acute toxicity information is available for this product.[5] There is no information available

regarding its mutagenic, reproductive, or developmental effects.[5]

It is important to note that related compounds, such as butylated hydroxyanisole (BHA), which

has a similar structure but with an additional hydroxyl group, are known for their antioxidant

properties. However, it cannot be assumed that 4-tert-butylanisole exhibits the same

biological activities.

Potential Metabolic & Degradation Pathways
There is no specific information on the metabolic or signaling pathways of 4-tert-butylanisole
in the reviewed literature. However, based on the metabolism of similar alkylphenols, a

hypothetical degradation pathway can be proposed. For instance, the degradation of 4-tert-

butylphenol by certain bacteria proceeds via a meta-cleavage pathway.[6] A potential initial step

in the metabolism of 4-tert-butylanisole could involve O-demethylation to form 4-tert-

butylphenol, which could then undergo further degradation.
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Diagram 2: Hypothetical Degradation Pathway of 4-tert-Butylanisole.

Conclusion
4-tert-Butylanisole is a well-characterized compound with established synthesis routes and

applications primarily in the fields of organic synthesis and materials science. While its direct

role in drug development and biological systems is not well-documented, its structural similarity

to other biologically active molecules suggests potential for future investigation. This guide
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provides a foundational understanding of its properties and synthesis to aid researchers in their

work with this compound. Further studies are warranted to fully elucidate its toxicological profile

and explore its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

